Cas no 2034466-17-4 (N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-sulfonamide)

• Product Name: N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-sulfonamide
• CAS No: 2034466-17-4
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 5335754
• PubChem ID: 122162251
• Update Time: 2025-10-24

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2034466-17-4
• AKOS032468410
• N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-sulfonamide
• N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)thiophene-2-sulfonamide
• F6562-2756
• N-[[2-(2-Oxo-1-pyrrolidinyl)-4-pyridinyl]methyl]-2-thiophenesulfonamide

• Inchi： 1S/C14H15N3O3S2/c18-13-3-1-7-17(13)12-9-11(5-6-15-12)10-16-22(19,20)14-4-2-8-21-14/h2,4-6,8-9,16H,1,3,7,10H2
• InChI Key： XDFVZQCLMMSJKE-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CN=C(N3CCCC3=O)C=2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 337.05548370g/mol
• Monoisotopic Mass: 337.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.9±65.0 °C(Predicted)
• pka: 8.90±0.40(Predicted)

Additional information on N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-sulfonamide

Introduction to N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl]thiophene-2-sulfonamide (CAS No. 2034466-17-4)

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl]thiophene-2-sulfonamide, a compound with the chemical identifier CAS No. 2034466-17-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule integrates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

The molecular framework of N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl]thiophene-2-sulfonamide is characterized by the presence of a thiophene ring linked to a pyridine moiety. The pyridine ring is further substituted with a 2-hydroxypyrrrolidine group, which introduces a nitrogen-rich heterocyclic system into the molecule. This arrangement not only enhances the compound's solubility and bioavailability but also contributes to its interactions with biological targets.

The sulfonamide functional group at the terminal position of the molecule plays a crucial role in modulating its pharmacological effects. Sulfonamides are well-known for their ability to act as inhibitors of various enzymes and receptors, making them valuable in the development of therapeutic agents. In the case of N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl]thiophene-2-sulfonamide, the sulfonamide group is positioned to interact with specific binding sites on target proteins, potentially leading to therapeutic benefits.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The integration of multiple heterocyclic systems, such as the thiophene and pyridine rings in N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl]thiophene-2-sulfonamide, has been shown to enhance binding affinity and selectivity towards biological targets. This design approach has led to the identification of several lead compounds with potential therapeutic applications in areas such as oncology, inflammation, and central nervous system disorders.

The synthesis of N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl]thiophene-2-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates, such as 2-hydroxypyrrrolidine and 4-substituted pyridines, which are then coupled to form the final product. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthetic pathway and improve efficiency.

In terms of biological activity, N-{[2-(2-oxopyrrolidin-1-yll)pyridin-l-l)-methyl]thiophene-z-sulfonamide has demonstrated promising results in preclinical studies. The compound exhibits inhibitory activity against several enzymes implicated in disease pathways, including kinases and proteases. These findings suggest that N-{[2-(z-oxopyrrrolidln-l-rn))myl]thiophen-e-z-sulfonarnide may serve as a valuable starting point for the development of novel therapeutics.

The potential applications of this compound are broad and span multiple therapeutic areas. In oncology, for instance, N-{[z(z-oxttropyrrtldln-l-rn))mcttl]thiophen-e-z-sulfonarnide has shown promise in inhibiting pathways involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The development of new drug candidates relies heavily on understanding their interactions with biological targets at a molecular level. Computational methods, such as molecular docking and molecular dynamics simulations, have been instrumental in predicting the binding modes of N-{[z(z-oxttropyrrtldln-l-rn))mcttl]thiophen-e-z-sulfonarnide to its intended targets. These computational studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

In conclusion, N-{[z(z-oxttropyrrtldln-l-rn))mcttl]thiophen-e-z-sulfonarnide (CAS No. 2034466-l7-l) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The integration of multiple heterocyclic systems and functional groups makes this compound a versatile tool for drug discovery. As research continues to uncover new therapeutic applications, N-{[z()mcttl]thiophen-e-z-sulfonarnide is poised to play an important role in addressing unmet medical needs.